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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B1674520 Get Quote

Lasalocid Solubility and Stability Technical
Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with lasalocid.

The information is presented in a question-and-answer format to directly address common

issues encountered during experiments involving aqueous solutions and buffers.

Frequently Asked Questions (FAQs)
Q1: What is lasalocid and why is its solubility in aqueous solutions a concern?

Lasalocid is a polyether ionophore antibiotic that is poorly soluble in water. This low aqueous

solubility can lead to precipitation when preparing solutions in buffers for biological assays,

which can significantly impact experimental results by reducing the effective concentration of

the compound and potentially introducing artifacts.

Q2: What are the key physicochemical properties of lasalocid that influence its solubility?

Understanding the physicochemical properties of lasalocid is crucial for troubleshooting

solubility issues. Key parameters are summarized in the table below.
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Property Value Implication for Solubility

Molecular Weight
590.79 g/mol (acid form)[1],

612.77 g/mol (sodium salt)[2]

High molecular weight

contributes to lower aqueous

solubility.

pKa ~4.5 - 5.5 (estimated)

As a carboxylic acid,

lasalocid's solubility is highly

pH-dependent. It is less

soluble at acidic pH and more

soluble at neutral to alkaline

pH where it is deprotonated.

logP High (specific value varies)

A high octanol-water partition

coefficient indicates poor water

solubility and a preference for

lipophilic environments.

Aqueous Solubility ~50 mg/L at pH 7[3]
Very low intrinsic water

solubility.

Organic Solvent Solubility
Soluble in DMSO, DMF,

ethanol, and methanol[4]

These solvents are often used

to prepare concentrated stock

solutions.

Q3: How does pH affect the solubility of lasalocid in aqueous buffers?

The solubility of lasalocid, a weak acid, is significantly influenced by the pH of the solution. At

a pH below its pKa, the carboxylic acid group is protonated, making the molecule less polar

and therefore less soluble in water. As the pH increases above the pKa, the carboxylic acid

deprotonates to form the more soluble carboxylate anion. The following table illustrates the

expected trend of lasalocid solubility at different pH values.
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pH
Expected Lasalocid
Solubility

Rationale

< 4.0 Very Low

Lasalocid is predominantly in

its protonated, less soluble

acid form.

4.0 - 6.0 Increasing

As the pH approaches and

surpasses the pKa,

deprotonation increases,

leading to higher solubility.

6.0 - 8.0 Moderate to High

Lasalocid is primarily in its

deprotonated, more soluble

anionic form.

> 8.0 High

The equilibrium is shifted

almost entirely to the highly

soluble anionic form.

Troubleshooting Guide
Q4: I am observing precipitation when I dilute my lasalocid stock solution into my aqueous

buffer. What should I do?

This is a common issue due to the low aqueous solubility of lasalocid. The following

troubleshooting workflow can help you address this problem.
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Precipitation Observed

Check Stock Solution
(Concentration & Solvent)

Evaluate Buffer Conditions
(pH, Composition, Temperature)

Stock solution is clear

Modify Dilution Protocol

Stock solution is cloudy

Buffer conditions are optimal

Consider Solubility Enhancers

Buffer pH is low or ionic strength is high

Precipitation still occurs

Precipitation Resolved

Precipitation resolved

Precipitation Persists:
Consult Literature or Technical Support

Solubility not improved Precipitation resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for lasalocid precipitation.

Q5: What is the recommended protocol for preparing a lasalocid stock solution?
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Preparing a high-concentration, stable stock solution in an appropriate organic solvent is the

first critical step.

Experimental Protocol: Preparation of Lasalocid Stock Solution

Materials:

Lasalocid sodium salt

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

2. Carefully weigh the desired amount of lasalocid sodium salt into the tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM). It is recommended to start with a slightly lower volume of

DMSO, vortex to dissolve, and then add the remaining volume to reach the final

concentration.

4. Vortex the solution thoroughly until the lasalocid is completely dissolved. Gentle warming

(e.g., 37°C) may be applied to aid dissolution, but avoid excessive heat.

5. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Q6: How should I dilute the lasalocid stock solution into my aqueous buffer to avoid

precipitation?

The dilution step is critical. Rapidly changing the solvent environment from organic to aqueous

can cause the lasalocid to precipitate.
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Experimental Protocol: Dilution of Lasalocid Stock Solution into Aqueous Buffer

Materials:

Lasalocid stock solution (in DMSO)

Pre-warmed aqueous buffer (e.g., PBS, cell culture media)

Sterile polypropylene tubes

Vortex mixer

Procedure:

1. Pre-warm the aqueous buffer to the experimental temperature (e.g., 37°C).

2. Pipette the required volume of the pre-warmed buffer into a sterile polypropylene tube.

3. While gently vortexing the buffer, add the required volume of the lasalocid stock solution

drop-wise to the side of the tube, allowing it to mix gradually with the buffer.

4. Continue vortexing for a few seconds after adding the stock solution to ensure thorough

mixing.

5. Visually inspect the solution for any signs of precipitation. If the solution appears cloudy,

refer to the troubleshooting guide.

6. Use the final working solution immediately. Do not store diluted aqueous solutions of

lasalocid for extended periods.

Q7: Can the type of buffer I use affect lasalocid solubility?

Yes, the composition of the buffer can influence lasalocid's solubility. Buffers with higher ionic

strength may decrease the solubility of hydrophobic compounds. While direct comparative

studies on lasalocid in different biological buffers are limited, it is advisable to start with a

buffer that has a pH well above the pKa of lasalocid (e.g., pH 7.4 or higher) and to be aware of

potential interactions with buffer components.
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Lasalocid's Mechanism of Action and Cellular
Effects
Q8: How does lasalocid work as an ionophore, and what cellular pathways does it affect?

Lasalocid is a mobile ion carrier that can transport various cations across biological

membranes, disrupting cellular ion homeostasis. This has downstream effects on several

cellular processes, as depicted in the diagram below.
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Endosome
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Caption: Lasalocid's effect on cellular ion homeostasis and trafficking.

As an ionophore, lasalocid inserts into cellular membranes and facilitates the transport of

cations, such as sodium, potassium, calcium, and protons, down their electrochemical

gradients. This dissipation of ion gradients leads to an ionic imbalance within the cell, which in

turn affects the pH of various organelles, including endosomes and lysosomes. The proper

functioning of these organelles is highly dependent on their internal pH. Consequently, the

disruption of endosomal and lysosomal pH can interfere with crucial cellular processes like

endocytic trafficking and autophagy.[5][6][7][8][9][10] Furthermore, lasalocid has been shown

to impact the structure and function of the Golgi apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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